4-(2-((2-((2-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(2-fluorobenzyl)benzamide

• IUPAC Name: 4-[2-[2-(2-cyanoanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(2-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C26H20FN5O2S/c27-22-7-3-1-6-20(22)16-30-25(34)18-9-11-21(12-10-18)32-14-13-29-26(32)35-17-24(33)31-23-8-4-2-5-19(23)15-28/h1-14H,16-17H2,(H,30,34)(H,31,33)
• InChI Key: STIBUFHWXQVISS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NC4=CC=CC=C4C#N)F
• Molecular Formula: C26H20FN5O2S
• Molecular Weight: 485.5 g/mol

Description

4-(2-((2-((2-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(2-fluorobenzyl)benzamide is a useful research compound. Its molecular formula is C26H20FN5O2S and its molecular weight is 485.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

Compounds with structural similarities, including benzimidazole, imidazole, and benzothiazole derivatives, are frequently explored for their potential in synthesizing new chemical entities with diverse biological activities. For instance, thiophenylhydrazonoacetates are used in heterocyclic synthesis to produce various derivatives, demonstrating the interest in sulfur and nitrogen-containing heterocycles for developing pharmacologically active molecules (Mohareb et al., 2004).

Antimicrobial and Antiviral Activities

Research on benzyl-substituted imidazo[1,5-a]-1,3,5-triazine derivatives has shown that these compounds possess inhibitory effects against ortho- and paramyxoviruses, highlighting the potential of structurally related compounds in antiviral research (Golankiewicz et al., 1995). Similarly, fluorine-containing triazinones have been studied for their antibacterial properties, indicating the relevance of fluorine substitutions in enhancing biological activity (Holla et al., 2003).

Anticancer Research

The inclusion of benzothiazole and imidazole rings in compounds is often associated with anticancer activities. For example, benzimidazole and benzothiazole conjugates have been evaluated as fluorescent sensors and for their therapeutic potential, including roles in cancer treatment through photodynamic therapy or as cytotoxic agents against cancer cell lines (Hutchinson et al., 2001).